Cas no 55066-49-4 (Benzenepentanal, b-methyl-)

• Product Name: Benzenepentanal, b-methyl-
• CAS No: 55066-49-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 373992
• Update Time: 2026-05-14

Benzenepentanal, b-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanal, b-methyl-
• 3-methyl-5-phenylpentanal
• 3-Methyl-5-phenyl-1-pentanal
• 3-methyl-5-phenyl-pentanal
• 3-Methyl-5-phenyl-valeraldehyd
• 3-methyl-5-phenyl-valeraldehyde
• Benzenepentanal,b-methyl
• beta-methyl-benzenepentana

• Inchi： 1S/C12H16O/c1-11(9-10-13)7-8-12-5-3-2-4-6-12/h2-6,10-11H,7-9H2,1H3

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.947
• Boiling Point: 277.4 °C at 760 mmHg
• Flash Point: 132.6 °C
• Refractive Index: 1.497
• PSA: 17.07000
• LogP: 2.84430